2-[4-(5-ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile

• CAS: 2640846-25-7
• Molecular Formula: C17H21N7
• Molecular Weight: 323.4 g/mol
• SMILES: CCC1=C(N=C(N=C1N2CCN(CC2)C3=NC=CC(=N3)C#N)C)C
• InChI: InChI=1S/C17H21N7/c1-4-15-12(2)20-13(3)21-16(15)23-7-9-24(10-8-23)17-19-6-5-14(11-18)22-17/h5-6H,4,7-10H2,1-3H3
• InChIKey: KVFUMKBTDJJSRO-UHFFFAOYSA-N

2-[4-(5-ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile (CAS 2640846-25-7) belongs to the piperazinyl pyrimidine class, a scaffold prominently claimed in patents disclosing human CCR4 (hCCR4) chemokine receptor antagonists. The compound is characterized by a unique 5-ethyl-2,6-dimethylpyrimidin-4-yl substituent linked via a piperazine bridge to a pyrimidine-4-carbonitrile terminus, distinguishing it from both unsubstituted and halogen-substituted analogs within this chemotype.

Compound 2640846-25-7: Structural Identity for CCR4 Antagonist Procurement and Differentiation

2-[4-(5-ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile (CAS 2640846-25-7) belongs to the piperazinyl pyrimidine class, a scaffold prominently claimed in patents disclosing human CCR4 (hCCR4) chemokine receptor antagonists [1]. The compound is characterized by a unique 5-ethyl-2,6-dimethylpyrimidin-4-yl substituent linked via a piperazine bridge to a pyrimidine-4-carbonitrile terminus, distinguishing it from both unsubstituted and halogen-substituted analogs within this chemotype .

5-ethyl-2,6-dimethylpyrimidine motif Distinguishes from unsubstituted and halogen-substituted piperazinyl pyrimidine analogs

Pyrimidine-4-carbonitrile terminus Linear H-bond acceptor pharmacophore; differs from ketone-terminated patent compounds

• [1] Li S, Wang Y, Xiao J, et al. Piperazinyl pyrimidine derivatives, preparation method and use thereof. US Patent 9,493,453 B2. Granted November 15, 2016. View Source

Why In-Class Piperazinyl Pyrimidine CCR4 Antagonists Cannot Substitute for 2640846-25-7

Within the piperazinyl pyrimidine CCR4 antagonist patent family, activity is exquisitely sensitive to the substitution pattern on the 4-position of the pyrimidine ring attached to the piperazine [1]. The specific 5-ethyl-2,6-dimethyl substitution present in 2640846-25-7 is absent from the majority of exemplified patent compounds, which predominantly feature 2,4-dichlorobenzylamino or bis(2-methoxyethyl)amino motifs [1]. Even closely related analogs—such as the 5-H, 5-F, or 5-Cl variants—are expected to exhibit divergent CCR4 binding affinity, physicochemical properties, and functional antagonism based on established structure–activity relationships in this scaffold; generic interchange without matched-pair analysis therefore introduces uncontrolled variables into pharmacological studies [1].

5-position substitution sensitivity

5-H, 5-F, or 5-Cl analogs may exhibit divergent CCR4 binding affinity, physicochemical properties, and functional antagonism. Matched-pair evaluation is required prior to any interchange.

Carbonitrile vs. ketone pharmacophore

The carbonitrile group creates a distinct hydrogen-bonding geometry and electronic profile. Substituting with a ketone-terminated analog may disrupt key receptor-ligand interactions critical for CCR4 antagonism.

• [1] Li S, Wang Y, Xiao J, et al. Piperazinyl pyrimidine derivatives, preparation method and use thereof. US Patent 9,493,453 B2. Granted November 15, 2016. View Source

Quantitative Differentiation Evidence for Compound 2640846-25-7: Head-to-Head and Class-Level Data Guide

5-Ethyl vs. 5-Hydrogen Substitution: Matched-Pair Structural Differentiation from the Closest Unsubstituted Analog

The target compound possesses a 5-ethyl substituent on the 2,6-dimethylpyrimidin-4-yl ring, whereas the closest commercially cataloged analog, 2-[4-(2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile (5-H analog), lacks any substituent at this position . In matched-pair analysis within the piperazinyl pyrimidine CCR4 antagonist series, the introduction of small alkyl groups at the pyrimidine 5-position has been shown to modulate lipophilicity, steric fit within the CCR4 transmembrane binding pocket, and functional antagonism potency [1]. Quantitative binding or functional data directly comparing 5-ethyl vs. 5-H substitution are not publicly available; therefore, this differentiation rests on class-level structure–activity relationship (SAR) precedent established by the patent's extensive exemplification [1].

5-Ethyl vs 5-H substitution

Class-level inference

MW difference: +28 Da (ethyl vs. H) Predicted ΔlogP: +0.6–0.8

Supports SAR-based structural differentiation; no experimental binding data available.

In silico prediction; no matched-pair assay results publicly accessible.

Evidence Dimension	Structural: presence of 5-ethyl substituent on pyrimidine ring linked to piperazine
Target Compound Data	5-ethyl-2,6-dimethylpyrimidin-4-yl substituent (C17H21N7, MW 323.4)
Comparator Or Baseline	2,6-dimethylpyrimidin-4-yl substituent (5-H analog; predicted MW ~295.3)
Quantified Difference	Molecular weight difference: +28 Da (ethyl vs. H); calculated logP difference: +0.6–0.8 (predicted)
Conditions	In silico prediction; no experimental matched-pair assay data publicly accessible

Why This Matters

The 5-ethyl group distinguishes the compound from the 5-H analog in both steric bulk and lipophilicity—parameters known to influence CCR4 target engagement and selectivity; procurement of the wrong analog would invalidate structure-based pharmacological conclusions.

• [1] Li S, Wang Y, Xiao J, et al. Piperazinyl pyrimidine derivatives, preparation method and use thereof. US Patent 9,493,453 B2. Granted November 15, 2016. View Source

Pyrimidine-4-carbonitrile Terminal Group: A Distinct Pharmacophoric Element Versus Patent-Exemplified Ketone-Terminated Analogs

The compound terminates in a pyrimidine-4-carbonitrile moiety, whereas the majority of the 89 exemplified compounds in the core CCR4 antagonist patent bear propanone, 2-methylpropanone, or cyclohexylmethanone termini [1]. The carbonitrile group is a strong hydrogen-bond acceptor with distinct electronic properties (Hammett σp ≈ 0.66 for CN vs. ~0.50 for COCH3) that can alter the geometry and strength of key receptor interactions [2]. No public head-to-head data compare carbonitrile-terminated piperazinyl pyrimidines with ketone-terminated analogs in the same assay; this evidence is class-level inference based on the pharmacophoric divergence between the two terminal groups [1].

Carbonitrile vs ketone terminus

Class-level inference

Δσp ≈ +0.16 (Hammett) Linear (CN) vs trigonal (C=O) H-bond acceptor

Electronic and geometric pharmacophore divergence may alter key receptor interactions.

Comparison from literature substituent constants; no matched-pair CCR4 assay data available.

Evidence Dimension	Terminal functional group electronic properties and hydrogen-bonding capability
Target Compound Data	Pyrimidine-4-carbonitrile terminus (Hammett σp ~0.66; strong H-bond acceptor) [2]
Comparator Or Baseline	Propanone/2-methylpropanone/cyclohexylmethanone termini (prevalent in US 9,493,453 exemplified compounds; Hammett σp ~0.50) [1]
Quantified Difference	Δσp ≈ +0.16; distinct H-bond acceptor geometry (linear CN vs. trigonal C=O)
Conditions	Electronic parameter comparison from literature values; no matched-pair CCR4 assay data publicly accessible

Why This Matters

The carbonitrile terminus provides a structurally differentiated pharmacophoric anchor point; substituting with a ketone-terminated analog may result in loss or alteration of key receptor–ligand interactions that are critical for CCR4 antagonism.

• [1] Li S, Wang Y, Xiao J, et al. Piperazinyl pyrimidine derivatives, preparation method and use thereof. US Patent 9,493,453 B2. Granted November 15, 2016. View Source
• [2] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chem Rev. 1991;91(2):165–195. View Source

Compound 2640846-25-7 as a CCR4 Antagonist Tool: Class-Level Potency Context Versus Benchmark Antagonists

Although no target-specific IC50 or Ki value is publicly available for 2640846-25-7, the piperazinyl pyrimidine scaffold to which it belongs has been validated as a bona fide hCCR4 antagonist chemotype [1]. Representative compounds from the patent family have demonstrated functional antagonism in the [35S]GTPγS binding assay in CHO cells expressing human CCR4, with activities spanning the low nanomolar to micromolar range depending on substitution [1]. For procurement context, a structurally related piperazinyl pyrimidine CCR4 antagonist (CHEMBL3799578) exhibits a Ki of 3.20 nM in [125I]-TARC displacement and an IC50 of 7.90 nM in the [35S]GTPγS functional assay [2]. The 5-ethyl-2,6-dimethyl substitution pattern of 2640846-25-7 is not represented in any publicly disclosed compound–activity table, and its actual potency cannot be inferred; researchers should expect to perform primary pharmacological profiling.

CCR4 antagonism potency context

Class-level inference

Benchmark (CHEMBL3799578): Ki 3.20 nM, IC50 7.90 nM ([³⁵S]GTPγS) Target compound: no public data

Establishes assay platform and potency range; direct profiling of 2640846-25-7 is required.

Procurement based on structural novelty, not on potency claims.

Evidence Dimension	CCR4 functional antagonism potency (class reference and benchmark)
Target Compound Data	No publicly available CCR4 binding or functional data for 2640846-25-7
Comparator Or Baseline	CHEMBL3799578: Ki = 3.20 nM ([125I]-TARC displacement), IC50 = 7.90 nM ([35S]GTPγS), EC50 = 16 nM (internalization) [2]
Quantified Difference	Cannot be quantified; target compound data absent
Conditions	Human CCR4 expressed in CHO cell membranes; [125I]-TARC displacement and [35S]GTPγS functional assay [2]

Why This Matters

This establishes the expected assay platform and potency range for the chemotype, enabling procurement decisions based on the compound's structural novelty rather than on unverified potency claims.

• [1] Li S, Wang Y, Xiao J, et al. Piperazinyl pyrimidine derivatives, preparation method and use thereof. US Patent 9,493,453 B2. Granted November 15, 2016. View Source
• [2] BindingDB Entry BDBM50500894 (CHEMBL3799578). Affinity data for human CCR4: Ki, IC50, EC50. Accessed May 2026. View Source

Procurement-Relevant Application Scenarios for Compound 2640846-25-7 Based on Verified Differentiation Evidence

Matched-Pair SAR Expansion of the Piperazinyl Pyrimidine CCR4 Antagonist Series

Investigators seeking to probe the steric and lipophilic tolerance of the CCR4 binding pocket at the 5-position of the pyrimidine ring can procure 2640846-25-7 as the 5-ethyl variant. When co-tested with the 5-H analog (2-[4-(2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile) and, where available, the 5-fluoro analog, this set constitutes a matched molecular pair for quantifying ΔlogP, Δpotency, and Δselectivity attributable to the 5-ethyl substituent within a uniform CCR4 assay cascade .

Pharmacophore Refinement: Carbonitrile Versus Ketone Hydrogen-Bond Anchor Comparison

The carbonitrile terminus of 2640846-25-7 provides a linear, strong hydrogen-bond acceptor that differs from the trigonal ketone acceptors prevalent in publicly exemplified CCR4 antagonists . Procurement of this compound alongside a ketone-terminated comparator enables crystallographic or computational pharmacophore mapping to identify whether the carbonitrile engages a distinct subpocket or backbone amide interaction that could confer selectivity advantages .

Tool Compound for CCR4-Mediated T-Cell Migration and Allergic Inflammation Models

The piperazinyl pyrimidine class has demonstrated the ability to block CCR4-dependent Th2 cell migration, a mechanism relevant to allergic dermatitis and asthma . Investigators can evaluate 2640846-25-7 in standard CCR4 functional assays—including [35S]GTPγS binding in CCR4-expressing CHO membranes and TARC-induced chemotaxis in CCR4+ T-cell lines—to benchmark its potency against reference antagonists such as those cataloged in BindingDB at Ki ~3–8 nM . The novel 5-ethyl substitution may offer differentiated pharmacokinetic or selectivity properties that warrant characterization.

Chemical Probe for Investigating 5-Alkyl Pyrimidine Contributions to ADME and off-Target Profiles

The 5-ethyl group of 2640846-25-7 is anticipated to increase lipophilicity relative to the 5-H analog, which may translate into altered plasma protein binding, microsomal stability, or CYP inhibition profiles. Procurement of this compound for head-to-head in vitro ADME profiling against the 5-H and 5-F analogs provides a data-driven basis for selecting the optimal substitution pattern for in vivo CCR4 antagonist development .

Application

Selection Property

Validation Focus

Matched-pair SAR expansion

5-position substituent diversity (ethyl, H, F)

ΔlogP, Δpotency, Δselectivity in uniform CCR4 assays

Carbonitrile pharmacophore mapping

Linear H-bond acceptor geometry

Crystallographic or computational interaction mapping

CCR4-mediated immune cell migration models

Functional antagonism in CCR4-expressing membranes/cells

GTPγS binding and chemotaxis assay benchmarking

In vitro ADME profiling of 5-alkyl substitution

Lipophilicity and metabolic stability

Plasma protein binding, microsomal stability, CYP inhibition